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For Researchers, Scientists, and Drug Development Professionals

Abstract
ent-Avibactam sodium is the enantiomer of avibactam sodium, a clinically significant β-

lactamase inhibitor. A comprehensive understanding of its three-dimensional structure and

physicochemical properties is paramount for research, development, and quality control. This

technical guide provides a detailed overview of the structural analysis of ent-Avibactam
sodium, including its chemical identity, and expected crystallographic and spectroscopic

properties based on available data for its diastereomer, avibactam sodium. Methodologies for

key analytical techniques are also detailed to facilitate the replication and validation of these

findings.

Chemical Identity
ent-Avibactam sodium is the monosodium salt of the enantiomer of avibactam. Its chemical

structure is characterized by a diazabicyclooctane core.

Table 1: Chemical Identifiers for ent-Avibactam Sodium
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Identifier Value

IUPAC Name
sodium [(2R,5S)-2-carbamoyl-7-oxo-1,6-

diazabicyclo[3.2.1]octan-6-yl] sulfate[1][2]

CAS Number 396731-20-7[3][4][5]

Molecular Formula C₇H₁₀N₃NaO₆S[3]

Molecular Weight 287.23 g/mol [3][6]

SMILES C1C--INVALID-LINK--C(=O)N.[Na+][2]

Crystallographic Analysis
While specific single-crystal X-ray diffraction data for ent-Avibactam sodium is not publicly

available, extensive studies on the crystalline forms of its diastereomer, avibactam sodium,

provide critical insights into its expected solid-state properties. Several polymorphic forms of

avibactam sodium have been identified, with detailed characterization using Powder X-ray

Diffraction (PXRD). It is reasonable to expect that ent-Avibactam sodium can also exist in

various crystalline forms.

Expected Crystalline Forms
Based on patent literature, avibactam sodium can exist in multiple crystalline forms, including

anhydrous and hydrated states. For instance, a specific anhydrous crystalline form, designated

as Form C, has been characterized.

Table 2: Powder X-ray Diffraction Peaks for Avibactam Sodium (Form C)

2-Theta Angle (°) (± 0.2)°

6.5

14.4

15.5

18.0

19.3
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Data obtained from studies on avibactam sodium, the diastereomer of ent-avibactam sodium.

Experimental Protocol: Powder X-ray Diffraction (PXRD)
This section outlines a typical experimental protocol for obtaining PXRD data.

Sample Preparation: A small amount of the crystalline sample is gently packed into a sample

holder. The surface is flattened to ensure a uniform plane for X-ray irradiation.

Instrumentation: A powder X-ray diffractometer is used, commonly equipped with a copper X-

ray source (Cu-Kα radiation, λ ≈ 1.54 Å).

Data Collection: The diffractogram is recorded over a 2-theta range, for example, from 2° to

40°, with a defined step size and scan speed. The measurement is typically conducted at

room temperature.

Data Analysis: The resulting diffractogram, a plot of intensity versus 2-theta angle, is

analyzed to identify the characteristic peaks of the crystalline form.

Spectroscopic Analysis
Spectroscopic techniques are essential for confirming the molecular structure and purity of ent-
Avibactam sodium. As enantiomers, ent-avibactam sodium and avibactam sodium are

expected to have identical spectra in achiral environments.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Characteristic Fourier Transform Infrared (FTIR) Peaks for Avibactam Sodium (Form

C)
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Wavenumber (cm⁻¹) (± 2 cm⁻¹) Functional Group Assignment

3459 N-H stretching (amide)

1690 C=O stretching (amide and urea)

1287 S=O stretching (sulfate)

1247 S=O stretching (sulfate)

690 O-S-O bending (sulfate)

Data obtained from studies on avibactam sodium, the diastereomer of ent-avibactam sodium.

Experimental Protocol: Fourier Transform Infrared
(FTIR) Spectroscopy

Sample Preparation: The analysis can be performed on a solid sample using an Attenuated

Total Reflectance (ATR) accessory. A small amount of the sample is placed on the ATR

crystal.

Instrumentation: A Fourier Transform Infrared spectrometer is used.

Data Collection: The spectrum is typically recorded over the mid-IR range (e.g., 4000 to 400

cm⁻¹). A background spectrum is collected and subtracted from the sample spectrum.

Data Analysis: The resulting spectrum is analyzed to identify absorption peaks corresponding

to the various functional groups in the molecule.

Synthesis and Structural Elucidation Workflow
The synthesis of ent-Avibactam sodium involves a multi-step process that requires careful

control of stereochemistry. The structural integrity of the final product and key intermediates is

confirmed through a series of analytical techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body#structural-analysis-of-ent-avibactam-sodium-a-technical-guide
https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body#structural-analysis-of-ent-avibactam-sodium-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification & Isolation

Chiral Starting Material

Key Chiral Intermediate

Stereospecific Reactions

Diazabicyclooctane Formation

Sulfation

Sodium Salt Formation

Crystallization / Chromatography

NMR Spectroscopy (1H, 13C) Mass Spectrometry IR Spectroscopy X-ray Diffraction

Click to download full resolution via product page

Caption: Workflow for the synthesis and structural analysis of ent-Avibactam sodium.

Logical Relationship of Analytical Techniques
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The structural elucidation of ent-Avibactam sodium relies on a combination of analytical

techniques that provide complementary information.

ent-Avibactam
Sodium Structure

NMR
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Click to download full resolution via product page

Caption: Interrelation of analytical methods for structural confirmation.

Conclusion
The structural analysis of ent-Avibactam sodium is crucial for its development and

application. While direct, comprehensive analytical data for this specific enantiomer is limited in

the public domain, a robust analytical framework can be established based on the extensive

studies of its diastereomer, avibactam sodium. This guide provides the foundational chemical

information, expected analytical data, and standardized protocols to aid researchers in the

structural characterization of this important molecule. Further studies, particularly single-crystal

X-ray diffraction of ent-Avibactam sodium, would be invaluable to definitively establish its

three-dimensional structure and compare it to that of avibactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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